Cas no 2229240-17-7 (2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229240-17-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6520261
• PubChem ID: 165609962
• Update Time: 2025-06-15

2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1745861
• 2229240-17-7

• Inchi： 1S/C9H12N2O2/c1-5-3-8(10-11(5)2)6-4-7(6)9(12)13/h3,6-7H,4H2,1-2H3,(H,12,13)
• InChI Key： WJBGNQNBVWXUOW-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid

Research Briefing on 2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2229240-17-7)

2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2229240-17-7) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a pyrazole ring with a cyclopropane carboxylic acid moiety, which has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

Recent research has focused on the synthesis and optimization of 2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route involving a cyclopropanation reaction followed by functional group transformations. The compound's stability and reactivity were thoroughly characterized using NMR spectroscopy and mass spectrometry, confirming its suitability for further derivatization in drug discovery programs.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits moderate inhibitory effects on certain inflammatory mediators. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), with an IC50 value of 12.3 μM. While this activity is not as potent as existing COX-2 inhibitors, the compound's unique structure provides a valuable starting point for the development of novel anti-inflammatory agents with potentially improved safety profiles.

The compound has also shown promise in cancer research. Screening assays conducted by a multinational pharmaceutical company identified 2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid as a weak inhibitor of protein kinase C (PKC) isoforms. Although the initial activity was modest (IC50 > 50 μM for most isoforms), molecular modeling studies suggest that structural modifications could enhance both potency and selectivity, making it a valuable scaffold for kinase inhibitor development.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes have demonstrated that the compound undergoes relatively slow oxidative metabolism, with a half-life of approximately 120 minutes. This favorable metabolic stability, combined with good aqueous solubility (measured at 1.2 mg/mL in phosphate buffer at pH 7.4), suggests potential for oral bioavailability, though further pharmacokinetic studies are needed to confirm this.

Several research groups have begun exploring the use of 2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid as a building block for more complex molecules. A recent patent application (WO2023124567) describes its incorporation into PROTAC (proteolysis targeting chimera) molecules targeting estrogen receptor degradation. The cyclopropane moiety in particular was found to confer improved metabolic stability to the resulting compounds compared to similar structures without this feature.

In conclusion, 2-(1,5-dimethyl-1H-pyrazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2229240-17-7) represents an interesting chemical entity with multiple potential applications in medicinal chemistry. While its direct biological activities are currently modest, its unique structural features and favorable physicochemical properties make it a valuable scaffold for further optimization. Ongoing research is expected to explore its full potential in various therapeutic areas, particularly in inflammation and oncology.